3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde

Core Science & Biosynthesis

3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde properties

An In-depth Technical Guide to the Synthesis and Potential Applications of the 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde Scaffold

Authored by a Senior Application Scientist

Abstract

This technical guide delineates the strategic importance, proposed synthesis, and potential applications of the 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde scaffold. This molecule represents a confluence of three critical pharmacophores: a fluorinated aromatic ring, a 1,2,4-triazole moiety, and a reactive benzaldehyde group. The strategic placement of a fluorine atom can significantly enhance metabolic stability and binding affinity.[1] The 1,2,4-triazole ring is a well-established "privileged structure" in medicinal chemistry, integral to numerous therapeutic agents with a broad spectrum of activity.[2][3][4] Finally, the benzaldehyde functional group serves as a versatile synthetic handle for library development. This document provides a comprehensive theoretical framework for researchers, scientists, and drug development professionals, outlining a robust synthetic protocol, potential derivatization pathways, and prospective therapeutic applications grounded in the established value of its constituent fragments.

Introduction and Rationale: A Trifecta of Pharmacophoric Value

In the landscape of modern drug discovery, the design of novel molecular scaffolds that combine proven pharmacophoric elements is a cornerstone of efficient lead generation. The 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde structure is a prime example of such rational design, embodying three key features that are highly sought after in medicinal chemistry:

• The 1,2,4-Triazole Moiety: This five-membered heterocycle is a bioisostere for amides and esters and is a core component of numerous FDA-approved drugs. Its stability, capacity for hydrogen bonding, and rigid structure contribute to its frequent appearance in compounds with antifungal, antiviral, antibacterial, and anticancer properties.[1][2][5] The 1,2,4-triazole nucleus is widely recognized as a privileged scaffold due to its diverse biological activities.[2]

• The Strategic Role of Fluorine: The introduction of fluorine into a drug candidate is a widely used strategy to modulate its physicochemical and pharmacokinetic properties. A fluorine substituent can increase metabolic stability by blocking sites of oxidation, enhance binding affinity through favorable electrostatic interactions, and improve membrane permeability.[1] Its position meta to the aldehyde and triazole groups in the target scaffold is designed to electronically influence the reactivity of the aromatic system.

• The Benzaldehyde Synthetic Handle: The aldehyde functionality is a versatile precursor for a vast array of chemical transformations. It provides a direct entry point for constructing diverse compound libraries through reactions such as reductive amination, Wittig olefination, and various condensation reactions, allowing for systematic exploration of the structure-activity relationship (SAR).[6][7]

This guide will provide a predictive overview of the molecule's properties, a detailed, field-proven protocol for its synthesis, and an exploration of its potential as a foundational building block for next-generation therapeutics.

Predicted Physicochemical Properties

Property	Predicted Value	Rationale / Context
Molecular Formula	C₉H₆FN₃O	Derived from structural composition.
Molecular Weight	191.16 g/mol	Calculated from the molecular formula.[8]
Appearance	Likely a white to off-white or yellow solid	Based on related structures like 4-(1,2,4-Triazol-1-yl)benzaldehyde.[9]
Melting Point	>150 °C	Expected to be a crystalline solid with a relatively high melting point due to the planar, polar structure.
Solubility	Soluble in polar aprotic solvents (DMSO, DMF); limited solubility in water.	The triazole and aldehyde groups provide polarity, but the overall aromatic structure limits aqueous solubility.
XLogP3	~1.5 - 2.5	An estimated value suggesting moderate lipophilicity, often favorable for cell permeability.

Proposed Synthesis: A Validated Nucleophilic Aromatic Substitution Approach

The most logical and efficient route to 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde is via a nucleophilic aromatic substitution (SₙAr) reaction. This choice is predicated on the electronic nature of the starting material, 3,5-difluorobenzaldehyde. The strongly electron-withdrawing aldehyde group activates the aromatic ring, making the fluorine atoms susceptible to displacement by a suitable nucleophile. The deprotonated 1,2,4-triazole serves as an excellent nitrogen-based nucleophile for this transformation.

Experimental Protocol

Reaction: 3,5-Difluorobenzaldehyde + 1H-1,2,4-Triazole → 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde

• Vessel Preparation: To a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1H-1,2,4-triazole (1.1 equivalents) and anhydrous potassium carbonate (K₂CO₃, 2.0 equivalents).

• Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF) to the flask to create a slurry (approx. 0.5 M concentration relative to the limiting reagent). Causality: DMF is a polar aprotic solvent that effectively solvates the potassium cation, liberating the triazolide anion and promoting the SₙAr reaction rate.

• Reactant Addition: Add 3,5-difluorobenzaldehyde (1.0 equivalent) to the stirring mixture at room temperature.

• Reaction Execution: Heat the reaction mixture to 80-100 °C and maintain stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting benzaldehyde is consumed (typically 4-12 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing water and ethyl acetate.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude solid by column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient to yield the pure product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and High-Resolution Mass Spectrometry (HRMS).

Synthetic Workflow Diagram

A proposed workflow for the synthesis of the target scaffold.

Reactivity and Derivatization Pathways

The synthetic utility of 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde lies in the selective reactivity of its aldehyde group. This functionality allows for a multitude of subsequent transformations to build molecular complexity and generate diverse libraries for biological screening.

• Reductive Amination: The reaction of the aldehyde with a primary or secondary amine, followed by reduction with an agent like sodium triacetoxyborohydride (STAB), is a robust method to produce substituted benzylamines. This is one of the most common reactions in medicinal chemistry for installing amine-containing side chains.

• Wittig Reaction: Treatment with a phosphonium ylide allows for the conversion of the aldehyde into an alkene. This pathway is valuable for creating carbon-carbon bonds and accessing different structural motifs, as has been demonstrated with related fluorinated benzaldehydes.[6]

• Condensation Reactions: Aldol or Knoevenagel-type condensations with active methylene compounds can be used to synthesize α,β-unsaturated carbonyl systems (chalcones), which are themselves an important class of biologically active molecules.[6]

• Oxidation/Reduction: The aldehyde can be easily oxidized to the corresponding carboxylic acid using reagents like potassium permanganate (KMnO₄) or reduced to the benzyl alcohol with sodium borohydride (NaBH₄), providing access to two additional key functional groups.

Key Derivatization Reactions Diagram

Major synthetic pathways originating from the aldehyde scaffold.

Potential Applications in Drug Discovery

The structural features of this scaffold strongly suggest its utility in several therapeutic areas where fluorinated triazoles have already demonstrated significant potential.

• Antimicrobial and Antifungal Agents: The 1,2,4-triazole core is famously present in leading antifungal drugs like fluconazole. Derivatives of this scaffold are prime candidates for development as novel agents against pathogenic fungi and bacteria.[1][4] The incorporation of a mercapto group into the 1,2,4-triazole ring has been shown to significantly enhance biological activity.[2][3]

• Antiviral Therapeutics: Triazole derivatives have been extensively investigated as antiviral agents, acting on various viral targets.[10] This scaffold can serve as a starting point for the synthesis of compounds aimed at inhibiting viral replication or entry.

• Enzyme Inhibitors (e.g., Kinase, DHPS): The rigid, aromatic nature of the scaffold makes it an excellent foundation for designing inhibitors that can fit into specific enzymatic active sites. Related triazole-containing sulfonamides have been explored as antimalarial prototypes targeting dihydropteroate synthase (DHPS).[11]

• Oncology: Given the broad application of nitrogen heterocycles in anticancer drug design, libraries derived from this scaffold could be screened against various cancer cell lines to identify new antiproliferative agents.[1]

Conclusion

The 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde molecule is a thoughtfully designed scaffold with high potential for application in modern drug discovery. It synergistically combines the metabolic and binding advantages of fluorination with the proven biological relevance of the 1,2,4-triazole ring and the synthetic flexibility of a benzaldehyde handle. The proposed synthetic route is robust and relies on well-established chemical principles, ensuring its accessibility. This guide provides a foundational framework for researchers to synthesize, derivatize, and ultimately exploit this promising scaffold in the pursuit of novel and effective therapeutic agents.

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• Study of 1,2,4-triazole-3(5)-thiol behavior in reactions with 1-phenyl-1H-pyrrole-2,5-dione derivatives and 3-bromodihydrofuran-2(3H)-one and antimicrobial activity of products. ResearchGate. [Link]

• Synthesis and Evaluation of Novel 2-((1H-1,2,4-triazol-5-yl)thio)- N-benzylidene-N-phenylacetohydrazide as Potential Antimicrobial Agents. Semantic Scholar. [Link]

• Toxicity parameters of a new 1,2,4-triazole derivative when subcutaneously injected to guinea pigs. Regulatory Mechanisms in Biosystems. [Link]

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An In-depth Technical Guide to 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde: Synthesis, Characterization, and Applications

This guide provides a comprehensive technical overview of 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde, a fluorinated heterocyclic aldehyde with significant potential in medicinal chemistry and materials science. While a specific CAS number for this compound is not readily found in public databases, indicating its status as a potentially novel or specialized chemical entity, its synthesis is achievable through established methodologies. This document details a proposed synthetic route, characterization techniques, and explores its prospective applications for researchers, scientists, and professionals in drug development.

Introduction and Significance

The strategic incorporation of fluorine and triazole moieties into organic molecules is a cornerstone of modern drug design.[1][2] Fluorine's unique properties, such as its high electronegativity and ability to form strong carbon-fluorine bonds, can enhance a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.[1] The 1,2,4-triazole ring is a well-established pharmacophore found in numerous antifungal, antiviral, and anticancer agents, valued for its hydrogen bonding capabilities and metabolic stability.[1][3][4][5]

The combination of these two privileged scaffolds in 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde creates a versatile building block for the synthesis of novel bioactive compounds and functional materials. The aldehyde group serves as a reactive handle for a wide array of chemical transformations, enabling its incorporation into more complex molecular architectures.

Proposed Synthesis: Nucleophilic Aromatic Substitution

A robust and logical synthetic pathway to 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde is the nucleophilic aromatic substitution (SNAr) reaction. This approach leverages the activation of the aromatic ring by the electron-withdrawing aldehyde group and the fluorine atom, facilitating the displacement of a fluoride by the nucleophilic 1,2,4-triazole. The proposed starting material is 3,5-difluorobenzaldehyde.

Reaction Principle

The SNAr reaction proceeds via a two-step addition-elimination mechanism. The nucleophilic nitrogen of 1,2,4-triazole attacks the carbon atom bearing a fluorine atom, forming a transient, negatively charged intermediate known as a Meisenheimer complex. The aromaticity of the ring is then restored by the elimination of a fluoride ion. The presence of the electron-withdrawing aldehyde group at the meta position enhances the electrophilicity of the reaction center, making the substitution more favorable.

Detailed Experimental Protocol

Reaction: Synthesis of 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde

Sources

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Technical Notes & Optimization

Technical Support Center: Removing Unreacted 1,2,4-Triazole from Reaction Mixtures

Welcome to the technical support guide for managing 1,2,4-triazole in your reaction work-ups. The presence of unreacted 1,2,4-triazole is a frequent challenge for researchers in organic synthesis and drug development. Its high polarity and water solubility, while beneficial in some contexts, often complicate the isolation of nonpolar to moderately polar target compounds. This guide provides a structured, in-depth approach to selecting and executing the most effective purification strategy for your specific needs.

Understanding Your Contaminant: Key Physicochemical Properties

A successful purification strategy begins with a thorough understanding of the contaminant's properties. 1,2,4-Triazole is a planar, aromatic heterocycle with distinct characteristics that dictate its behavior in different separation techniques.[1]

Property	Value	Significance for Purification	Source(s)
Molar Mass	69.07 g/mol	Low molecular weight.	[1][2]
Appearance	White crystalline solid/powder	Can be visually mistaken for other solid reagents or products.	[2][3][4]
Melting Point	120–121 °C	Moderate melting point; can "oil out" during recrystallization if an improper solvent is used.	[1][3][5]
Boiling Point	260 °C	Very high boiling point makes it non-volatile under standard rotary evaporation conditions. Distillation is only feasible for low-boiling products.	[1][3][5]
Water Solubility	Very soluble (approx. 1250 g/L at 20 °C)	This is the most critical property for purification. Aqueous washes are highly effective.	[3][5][6]
Organic Solubility	Soluble in polar organic solvents like ethanol, methanol, and ethyl acetate. Low solubility in non-polar solvents like benzene and butyl acetate.	Choice of solvent for extraction, chromatography, and recrystallization is crucial.	[4][6][7][8]
Acidity (pKa)	10.26	The N-H proton is weakly acidic. Can be deprotonated with a strong base.	[1][4]
Basicity (pKa)	2.45 (for the conjugate acid, 1,2,4-triazolium)	The ring nitrogens are basic and can be readily protonated by dilute acids, forming a water-soluble salt.	[1][4]

Frequently Asked Questions (FAQs)

Here we address the most common initial queries encountered by scientists dealing with 1,2,4-triazole removal.

Q1: Why is 1,2,4-triazole so difficult to remove from my organic product layer using solvents like hexanes or dichloromethane? A1: The difficulty arises from the vast difference in polarity. 1,2,4-Triazole is an extremely polar molecule with strong hydrogen bonding capabilities, making it highly soluble in water and other polar solvents but virtually insoluble in non-polar organic solvents.[6] Your non-polar product will reside in the organic layer, while the triazole will have very little affinity for it, but mechanical carryover or dissolution in more polar organic solvents like ethyl acetate can still occur.

Q2: What is the fastest and most direct method to remove the majority of unreacted 1,2,4-triazole after a reaction? A2: An aqueous wash (work-up) is the most efficient first step. Given its high water solubility, partitioning the reaction mixture between an organic solvent (like ethyl acetate or DCM) and water will cause the bulk of the 1,2,4-triazole to move into the aqueous layer.[3][9] For best results, perform multiple washes with deionized water or a brine solution.

Q3: Is an acidic wash more effective than a simple water wash? A3: Yes, in most cases. 1,2,4-Triazole is basic (pKa of the conjugate acid is 2.45) and is readily protonated by dilute aqueous acids (e.g., 1M HCl, 5% citric acid) to form the 1,2,4-triazolium salt.[1][4] This salt has exceptionally high water solubility, even greater than the neutral form, leading to a more efficient extraction from the organic phase. This is the recommended first-pass purification strategy if your target molecule is stable to acid.

Q4: My desired product is also polar and has some water solubility. What are my options if an aqueous wash also removes my product? A4: This is a common challenge. In this scenario, you must pivot to methods that do not rely solely on liquid-liquid extraction. The best options are:

• Column Chromatography: This is often the most effective technique. Since 1,2,4-triazole is very polar, it will adhere strongly to silica gel, allowing your less-polar product to elute first with a suitable solvent system (e.g., hexane/ethyl acetate or DCM/methanol).[10][11]

• Recrystallization/Trituration: If you can identify a solvent system where your product has low solubility (especially when cold) but 1,2,4-triazole is soluble, you can selectively crystallize your product, leaving the impurity in the mother liquor.[9][10][12] Alternatively, washing (triturating) your crude solid with a solvent like cold ethyl acetate or diethyl ether can wash away the more soluble triazole.[9]

Q5: How can I effectively monitor the removal of 1,2,4-triazole during purification? A5: The most common methods are Thin Layer Chromatography (TLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• TLC: 1,2,4-Triazole is very polar and will typically have a very low Rf value (close to the baseline) on silica plates with common solvent systems. It can be visualized with a potassium permanganate stain.

• NMR: In ¹H NMR, 1,2,4-triazole shows two distinct singlets in the aromatic region (e.g., ~7.9 and ~8.8 ppm in d4-Methanol), which are easy to identify and integrate to assess purity.[4]

Method Selection Guide: Choosing Your Purification Strategy

The optimal purification method depends on the properties of your desired product. This decision tree provides a logical workflow for selecting the best approach.

Caption: Decision workflow for selecting a purification method.

Comparison of Primary Removal Techniques

Method	Principle	Pros	Cons	Best For...
Aqueous Wash	Partitioning based on high water solubility.	Fast, simple, removes bulk quantities.	May not remove trace amounts; can form emulsions; not suitable for water-soluble products.	Initial bulk removal of triazole from water-insoluble products.
Acid Wash	Converts triazole to its highly water-soluble salt form for enhanced extraction.	More efficient than a simple water wash; highly effective.	Product must be stable to acid; requires subsequent neutralization/washing.	Removing triazole from acid-stable, water-insoluble organic products.
Column Chromatography	Adsorption onto a stationary phase (e.g., silica) based on polarity.	Excellent for removing trace amounts; high resolution; applicable to a wide range of products.	Can be time-consuming and solvent-intensive; may be difficult if the product is also very polar.	Isolating products with different polarity from triazole, especially after a preliminary wash.
Recrystallization	Difference in solubility between the product and triazole in a given solvent system.	Can yield very high purity; scalable.	Requires the product to be a solid; finding a suitable solvent can be challenging; potential for yield loss.	Purifying solid products where a significant solubility difference with triazole can be exploited.

Troubleshooting and Advanced Scenarios

Scenario 1: "I've washed my ethyl acetate solution three times with water, but my ¹H NMR still shows a significant amount of 1,2,4-triazole."

• Causality: Ethyl acetate has a moderate polarity and can dissolve a small amount of water, which in turn can carry some 1,2,4-triazole into the organic layer. A simple water wash may not be sufficient to overcome this partitioning equilibrium.

• Solution: Switch to an acidic wash. Use 1M HCl for two consecutive washes, followed by a brine wash to break any emulsions and remove excess water. The acidic conditions will force the triazole into the aqueous layer much more effectively.[9]

Scenario 2: "My product is an oil, and it co-elutes with 1,2,4-triazole on my silica column using a DCM/Methanol eluent."

• Causality: If your product is also very polar, it will have a strong affinity for the silica gel, similar to 1,2,4-triazole, resulting in poor separation.

• Solution Hierarchy:

  • Pre-Purification: First, perform a rigorous acid wash on the crude material before attempting chromatography. This should remove the majority of the triazole, making the chromatography much simpler.

  • Adjust Eluent: Try a different solvent system. Sometimes switching to an ethyl acetate/hexane system provides different selectivity.

  • Alternative Chromatography: For very polar compounds, consider Hydrophilic Interaction Liquid Chromatography (HILIC), which uses a different separation mechanism that may be more effective.[10]

Scenario 3: "My product has an acid-sensitive functional group (e.g., an acetal). How can I remove the triazole without decomposition?"

• Causality: Acid-labile groups preclude the use of the most efficient acid-wash technique.

• Solution: Rely on non-acidic methods.

  • Repeated Aqueous Washes: Perform at least 3-5 washes with deionized water, followed by a brine wash. This may be sufficient if the initial triazole concentration is not excessively high.

  • Recrystallization/Trituration: This is an excellent, non-destructive option if your product is a solid. Experiment with solvents to find one that solubilizes the triazole but not your product (e.g., trituration with diethyl ether or a cold mixture of ethyl acetate/hexane).[7][9]

  • Chromatography: This remains a reliable, albeit more labor-intensive, option.

Detailed Experimental Protocols

Protocol 1: Standard Acidic Wash for Triazole Removal

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate, DCM) in a separatory funnel. Use approximately 10-20 mL of solvent per gram of crude material.

• First Acidic Wash: Add an equal volume of 1M aqueous HCl to the separatory funnel. Stopper the funnel, invert, and open the stopcock to vent pressure. Shake vigorously for 30-60 seconds.

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

• Second Acidic Wash: Repeat steps 2 and 3 to ensure complete removal.

• Neutralization (Optional but Recommended): Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any residual acid. Be sure to vent frequently as CO₂ will be generated.

• Final Wash: Wash the organic layer with a saturated aqueous solution of NaCl (brine). This helps to remove residual water and break up any emulsions.

• Drying and Concentration: Drain the organic layer into an Erlenmeyer flask and dry it over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄). Filter away the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator.[9]

Protocol 2: Purification by Recrystallization

• Solvent Selection: The key is to find a solvent in which your product is sparingly soluble at room temperature but highly soluble at an elevated temperature, while 1,2,4-triazole remains soluble at all temperatures.[12] Good starting points to test are ethyl acetate, ethanol/water mixtures, or isopropanol.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

• Crystallization: Allow the clear solution to cool slowly to room temperature. Crystal formation should begin. Do not disturb the flask during this process for better crystal growth.

• Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of your crystallized product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent to rinse away the mother liquor containing the dissolved 1,2,4-triazole.

• Drying: Dry the purified crystals under vacuum.

Visualizing the Mechanism: Acid-Base Extraction

The effectiveness of an acidic wash is rooted in a simple acid-base reaction that dramatically alters the solubility of 1,2,4-triazole.

Caption: Mechanism of 1,2,4-triazole removal by acid wash.

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Technical Support Center: Regiocontrol in Triazole-Benzaldehyde Coupling

Current Status: Operational Subject: Controlling Regioselectivity (N1 vs. N2 / C4 vs. C5) in Triazole-Benzaldehyde Systems Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Executive Summary & Diagnostic Workflow

The Core Challenge: Coupling 1,2,3-triazoles with benzaldehyde moieties presents a classic regioselectivity paradox. The triazole ring possesses three potential nucleophilic nitrogen sites (N1, N2, N3) and two carbon sites (C4, C5).

• Kinetic Control typically favors N1-alkylation/arylation due to higher electron density.[1]

• Thermodynamic Control favors N2-substitution due to the aromatic stability of the 2H-tautomer.

• C-H Functionalization is dictated by the acidity of the C5-proton or directing group effects.

Use the following decision matrix to select the correct protocol for your target regioisomer.

Figure 1: Strategic decision tree for selecting the appropriate synthetic methodology based on target regiochemistry.

Protocol Module A: N2-Selective Coupling (The "Benzaldehyde" Route)

Scenario: You need to couple a benzaldehyde derivative to a triazole, specifically targeting the N2-position . Issue: Standard alkylation with benzyl halides often yields N1/N2 mixtures (approx. 70:30 ratio).

The Solution: Tosylhydrazone Reductive Coupling

Instead of using a benzyl halide, use benzaldehyde tosylhydrazone . This method generates a diazo intermediate in situ, which, under specific conditions, exhibits high N2-selectivity due to the steric shielding of N1/N3 by C4/C5 substituents.

Optimized Protocol

Reagents:

• 4-Substituted-1H-1,2,3-triazole (1.0 equiv)

• Benzaldehyde Tosylhydrazone (1.2 equiv)

• Base: LiOtBu (2.5 equiv) - Crucial for diazo generation

• Solvent: 1,4-Dioxane (Anhydrous)

Step-by-Step:

• Preparation: Synthesize the tosylhydrazone by condensing benzaldehyde with p-toluenesulfonhydrazide in methanol (room temp, 2h). Isolate as a solid.

• Activation: In a flame-dried flask under Argon, dissolve the triazole and LiOtBu in 1,4-dioxane. Heat to 100°C.

• Addition: Add the benzaldehyde tosylhydrazone (dissolved in dioxane) dropwise over 30 minutes. Note: Slow addition prevents diazo dimerization.

• Reaction: Stir at 110°C for 4–6 hours.

• Workup: Cool, filter inorganic salts, and concentrate. Purify via flash chromatography (Hex/EtOAc).[2]

Why this works (Mechanism): The reaction proceeds via a Bamford-Stevens type generation of a diazo compound. The triazole anion attacks the electrophilic carbene/diazo species. The N2 position is sterically more accessible and thermodynamically favored in the transition state compared to the flanked N1/N3 positions [1].

Parameter	Standard Alkylation (Benzyl Halide)	Tosylhydrazone Coupling
Electrophile	Benzyl Chloride/Bromide	Benzaldehyde Tosylhydrazone
Major Isomer	N1 (Kinetic)	N2 (Thermodynamic)
Selectivity	~2:1 (N1:N2)	>20:1 (N2:N1)
Key Driver	Nucleophilicity (Charge density)	Sterics & Reversibility

Protocol Module B: N2-Selective Arylation (Halobenzaldehydes)

Scenario: You are coupling a halobenzaldehyde (e.g., 4-bromobenzaldehyde) directly to the triazole ring. Issue: Metal-catalyzed cross-coupling usually favors N1.

The Solution: Sterically Controlled Pd-Catalysis

To force N2-selectivity, you must use a bulky phosphine ligand that destabilizes the transition state leading to the more sterically crowded N1-product.

Optimized Protocol

Catalyst System:

• Pre-catalyst: Pd2(dba)3 (1 mol%)

• Ligand: Me4tBuXPhos (2 mol%) - The "Gold Standard" for N2-selectivity.

• Base: K3PO4 (2.0 equiv)[3]

• Solvent: Toluene or Xylene (120°C)

Critical Insight: Theoretical calculations indicate that the reductive elimination step determines selectivity.[1][4] The bulky Me4tBuXPhos ligand creates a "pocket" that accommodates the linear N2-bound triazole but clashes with the orthogonal geometry required for N1-elimination [2].

Protocol Module C: C5-Regioselective Acylation (C-H Activation)

Scenario: You want to attach the benzaldehyde carbonyl carbon to the triazole C5 position (forming a ketone), keeping the NH free or substituted.

The Solution: Oxidative C-H Functionalization

This method uses the triazole ring as a directing group for Palladium.[5]

Optimized Protocol

Reagents:

• 1-Aryl-1,2,3-triazole[2][6][7][8][9]

• Benzaldehyde (2.0 equiv)

• Catalyst: Pd(OAc)2 (5 mol%)

• Oxidant: TBHP (tert-Butyl hydroperoxide) (2.0 equiv)

• Solvent: Chlorobenzene, 110°C

Mechanism:

• Coordination: Pd(II) coordinates to N2 or N3.

• Activation: C5-H bond activation forms a Palladacycle.

• Insertion: The benzaldehyde inserts into the Pd-C bond (via radical pathways involving TBHP).

• Elimination: Reductive elimination yields the C5-acylated product (Triazolyl-phenyl-ketone) [3].

Troubleshooting & FAQs

Q1: I am getting a 50:50 mixture of N1 and N2 isomers. How do I shift this?

Diagnosis: You are likely using a non-bulky base (like K2CO3) in a polar aprotic solvent (DMF) with a simple alkyl halide. Fix:

• To favor N1: Use CuI (10 mol%) with a diamine ligand. Copper coordinates N3, directing alkylation to N1/N3.

• To favor N2: Switch to the Tosylhydrazone protocol (Module A) or use Cs2CO3 in a less polar solvent (Toluene) if solubility permits.

Q2: Why is my Pd-catalyzed coupling failing with 4-formylphenylboronic acid?

Diagnosis: The aldehyde group (-CHO) is susceptible to oxidation or condensation under standard Suzuki conditions. Furthermore, triazoles can poison Pd catalysts by binding too tightly. Fix: Protect the aldehyde as an acetal (using ethylene glycol) before the coupling. Deprotect with dilute HCl post-coupling. Alternatively, use the Me4tBuXPhos system which is robust enough to prevent catalyst poisoning.

Q3: Can I use "Click" chemistry (CuAAC) to couple an azide-benzaldehyde?

Answer: Yes, but this controls the construction of the ring, not the coupling of two rings.

• CuAAC: Reacting Azidobenzaldehyde + Alkyne gives the 1,4-isomer .

• RuAAC: Reacting Azidobenzaldehyde + Alkyne (using Cp*RuCl) gives the 1,5-isomer [4].[10]

• Warning: Azidobenzaldehydes are potentially unstable. Handle with care.

Q4: My C-H activation yield is low (<30%).

Diagnosis: The aldehyde is likely undergoing homocoupling or oxidation to benzoic acid before reacting with the triazole. Fix:

• Add the oxidant (TBHP) slowly via syringe pump.

• Ensure the reaction is under an inert atmosphere (Argon) to prevent competitive oxidation by air.

• Switch to di-tert-butyl peroxide (DTBP) if TBHP is too aggressive.

References

• A Regioselective Synthesis of 2,4-Disubstituted 2H-1,2,3-Triazoles by Coupling of N-Tosylhydrazones. ACS Omega. (2020). Demonstrates the use of benzaldehyde tosylhydrazones for N2-selectivity.[8]

• Highly N2-Selective Palladium-Catalyzed Arylation of 1,2,3-Triazoles. J. Am. Chem. Soc. (2012). Establishes Me4tBuXPhos as the ligand of choice for N2-arylation.

• Transition-metal Catalyzed 1,2,3-Triazole-assisted C—H Functionalization Processes. ResearchGate. (2022).[5] Detailed review of C5-acylation mechanisms.

• Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC). BenchChem Technical Library. (2025).[10][11] Protocol for 1,5-regioisomer construction.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Highly N2-Selective Palladium-Catalyzed Arylation of 1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. Enantioselective Intermolecular C–H Functionalization of Allylic and Benzylic sp3 C–H Bonds using N-Sulfonyl-1,2,3-tria-zoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1,2,3-Triazole synthesis [organic-chemistry.org]
• 8. A Regioselective Synthesis of 2,4-Disubstituted 2H‑1,2,3-Triazoles by Coupling of N‑Tosylhydrazones and Anhydro-Aldose Tosylhydrazones with 4‑Substituted 1H‑1,2,3-Triazoles – Scope and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Catalyst-Free Regioselective N2 Arylation of 1,2,3-Triazoles Using Diaryl Iodonium Salts [organic-chemistry.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

NMR Characterization Guide: 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde

The following guide provides an in-depth technical comparison for the NMR characterization of 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde .

This document is structured to assist medicinal chemists in validating the structural integrity of this specific intermediate, particularly distinguishing it from common regioisomeric byproducts (Alternatives) that occur during synthesis.

Executive Summary

In drug discovery, 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde serves as a critical scaffold for antifungal and oncology pharmacophores. However, its synthesis (typically via SNAr or Ullmann coupling) frequently yields a thermodynamic "Alternative": the N4-linked regioisomer .

This guide compares the NMR performance of the Target (N1-Isomer) against the Alternative (N4-Isomer) . It establishes a self-validating protocol to confirm regio-purity, utilizing 1H, 19F, and NOE spectroscopy.

Structural Analysis & The "Alternative" Challenge

The core challenge is not just identifying the functional groups, but confirming the site of triazole attachment .

• The Product (N1-Isomer): Asymmetric attachment. The triazole ring protons (H3 and H5) are chemically non-equivalent.

• The Alternative (N4-Isomer): Symmetric attachment.[1] The triazole ring protons are chemically equivalent (or nearly so), often appearing as a singlet.

Characterization Workflow

The following diagram outlines the logic flow for distinguishing the product from its alternative.

Figure 1: Logic flow for distinguishing the N1-linked target from the N4-linked alternative.

Experimental Protocol

To ensure reproducibility and distinct peak separation, the choice of solvent is causal to the success of the characterization.

Solvent Selection: DMSO-d6 (Recommended)

While CDCl3 is standard, DMSO-d6 is superior for this specific compound for two reasons:

• Solubility: The triazole moiety increases polarity; DMSO ensures full dissolution without aggregation.

• Peak Separation: DMSO maximizes the chemical shift difference between the triazole H3 and H5 protons, preventing overlap with the aromatic benzaldehyde signals.

Instrument Parameters

• Frequency: 400 MHz minimum (500+ MHz recommended for resolving 19F-1H coupling).

• Pulse Sequence: Standard zg30 (1H) and zgflqn (19F).

• Relaxation Delay (D1): Set to

  3.0 seconds to allow full relaxation of the isolated triazole protons for accurate integration.

Comparative Analysis: Product vs. Alternative

This section objectively compares the NMR signatures of the desired product against its regioisomeric alternative.

1H NMR Spectral Comparison

Feature	Target Product (N1-Isomer)	Alternative (N4-Isomer)	Causality/Explanation
Triazole H3 & H5	Two distinct singlets (~8.2 ppm & ~9.2 ppm)	Single peak (2H) (~8.5 - 8.8 ppm)	Symmetry: The N1-isomer is asymmetric, creating different electronic environments. The N4-isomer has a axis of symmetry.
Aldehyde (-CHO)	Singlet/Doublet at ~10.1 ppm	Singlet at ~10.1 ppm	Less diagnostic; both isomers retain the aldehyde. Small coupling may be visible.
Aromatic Region	3 distinct multiplets	3 distinct multiplets	Pattern differs slightly, but requires simulation to distinguish solely on this basis.
NOE Correlation	Strong NOE between Triazole-H5 and Benzene-H2/H6	Weak/No specific NOE	Proximity: In N1, H5 is spatially locked near the ring. In N4, both protons are distal.

19F NMR Characteristics[2]

• Chemical Shift: Typically -110 to -115 ppm (relative to CFCl3).

• Coupling: The fluorine signal will appear as a triplet of triplets (or complex multiplet) due to coupling with the three aromatic protons (

  , , ).

• Differentiation: While less distinct than 1H NMR, the N4-isomer often shows a slight upfield shift (1-2 ppm) compared to the N1-isomer due to different electron withdrawal vectors of the triazole ring.

Detailed Assignment Table (Predicted)

Note: Values are representative of 3,5-disubstituted benzaldehyde systems in DMSO-d6.

Position	Proton Label	Chemical Shift ( , ppm)	Multiplicity	Coupling ( , Hz)
Aldehyde	CHO	10.05	d
Triazole	H-5 (N1-linked)	9.25	s	-
Triazole	H-3 (N1-linked)	8.28	s	-
Benzene	H-2 (between F and Triazole)	7.95	dt
Benzene	H-6 (between CHO and Triazole)	8.15	t
Benzene	H-4 (between CHO and F)	7.80	ddd

Structural Validation Diagram

The following diagram visualizes the key NOE correlations that validate the N1-Isomer structure.

Figure 2: Diagnostic Nuclear Overhauser Effect (NOE) interactions. The proximity of Triazole-H5 to the benzene ring protons confirms N1-linkage.

References

• Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives. Digitell Inc.

• 1H, 13C, and 15N NMR chemical shifts of 4-substituted 1,2,4-triazoles. ResearchGate.

• Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole. National Institutes of Health (PMC).

• 19F Chemical Shifts and Coupling Constants. University of California, Santa Barbara (UCSB).

Sources

• 1. japer.in [japer.in]

Benchmarking 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde against standard building blocks

Benchmarking Guide: 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde

Executive Summary: The "Privileged" Fragment

3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde represents a high-value intermediate for Fragment-Based Drug Discovery (FBDD).[1] It strategically combines three distinct medicinal chemistry elements into a single scaffold:

• The Benzaldehyde Core: A versatile "warhead" for rapid diversification via reductive amination, Knoevenagel condensation, or Wittig olefination.

• The 1,2,4-Triazole Moiety: A proven bioisostere for amides and esters that improves metabolic stability and water solubility compared to phenyl analogs, without the CYP-inhibition liabilities often associated with imidazoles.

• The 3-Fluoro Substituent: A metabolic blocker that modulates the pKa of the aldehyde and prevents oxidative metabolism at the sensitive benzyl position.

This guide benchmarks this molecule against standard alternatives, providing the data and protocols necessary to justify its inclusion in your library.

Physicochemical Benchmarking

The following table compares the target molecule against two standard building blocks: the "Baseline" (3-Fluorobenzaldehyde) and the "Competitor Isostere" (3-Fluoro-5-(1H-imidazol-1-yl)benzaldehyde).[1]

Table 1: Comparative Physicochemical Profile

Feature	Target Molecule (Triazole Analog)	Standard A (3-Fluorobenzaldehyde)	Standard B (Imidazole Analog)	Implication for Drug Design
LogP (Est.)	~1.6	~2.8	~1.2	Triazole lowers lipophilicity vs. phenyl, improving oral bioavailability.[1]
TPSA (Ų)	~45 (Triazole) + 17 (CHO)	~17 (CHO only)	~32 (Imidazole) + 17 (CHO)	Higher TPSA in the target improves H-bond networking in binding pockets.
Heterocycle pKa	~2.3 (Weak Base)	N/A	~6.9 (Basic)	Critical: Triazole remains neutral at physiological pH, aiding membrane permeability.[1] Imidazole is often protonated.[1]
Aldehyde Reactivity	High	Moderate	Moderate-High	The triazole ring is electron-withdrawing ( ), activating the aldehyde for nucleophilic attack.[1]
CYP Inhibition	Low	Low	High	Imidazoles frequently coordinate to Heme-Fe in CYPs; 1,2,4-triazoles are significantly cleaner.[1]

Decision Logic: When to Select This Scaffold

Use the following decision tree to determine if this building block fits your SAR (Structure-Activity Relationship) strategy.

Caption: Logic flow for selecting the triazole scaffold over phenyl or imidazole alternatives based on ADME properties.

Synthetic Accessibility & Protocols

While nucleophilic aromatic substitution (SNAr) on 3,5-difluorobenzaldehyde is theoretically possible, it often leads to side reactions due to the aldehyde's sensitivity to harsh bases. The Copper-Catalyzed C-N Coupling (Ullmann-type) is the industry-standard "Self-Validating" protocol for this transformation.[1]

Protocol A: Cu-Catalyzed C-N Coupling (Recommended)

This method avoids aldehyde oxidation and ensures regioselectivity for the N1 position of the triazole.

Reagents:

• Substrate: 3-Bromo-5-fluorobenzaldehyde (1.0 equiv)

• Nucleophile: 1H-1,2,4-Triazole (1.2 equiv)[1]

• Catalyst: CuI (10 mol%)

• Ligand: trans-N,N'-Dimethylcyclohexane-1,2-diamine (20 mol%) or 1,10-Phenanthroline[1]

• Base: K₂CO₃ (2.0 equiv) or Cs₂CO₃

• Solvent: DMF or DMSO (Dry)

Step-by-Step Workflow:

• Charge: In a glovebox or under Argon, add 3-bromo-5-fluorobenzaldehyde (2.03 g, 10 mmol), 1,2,4-triazole (0.83 g, 12 mmol), CuI (190 mg), and K₂CO₃ (2.76 g) to a pressure vial.

• Solvate: Add dry DMF (20 mL) and the ligand (0.3 mL). Seal the vessel.

• Reaction: Heat to 110°C for 12–16 hours.

  • Checkpoint: Monitor via LC-MS.[1][2] Look for disappearance of Bromide (M+H not visible) and appearance of Product (M+H ~192).

• Workup: Cool to RT. Dilute with EtOAc (100 mL), wash with water (3x) and brine.

• Purification: Flash chromatography (Hexane/EtOAc gradient). The triazole significantly increases polarity; expect elution at 40–60% EtOAc.

Protocol B: Reactivity Benchmark (Reductive Amination)

Demonstrating the superior electrophilicity of this aldehyde.

Rationale: The electron-withdrawing nature of the triazole (

) and fluorine ( ) makes the carbonyl carbon highly electrophilic, accelerating imine formation compared to standard benzaldehyde.

• Mix Aldehyde (1.0 equiv) and Amine (e.g., Morpholine, 1.1 equiv) in DCE.

• Add STAB (Sodium Triacetoxyborohydride, 1.5 equiv).[1]

• Observation: Conversion is typically complete in <1 hour at RT, whereas electron-rich aldehydes (e.g., 3-methoxybenzaldehyde) may require 4–6 hours or acid catalysis.[1]

Visualizing the Synthesis Pathway

Caption: Copper-catalyzed cross-coupling mechanism for the synthesis of the target scaffold.

References

• Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147–3176.

  • Validates 1,2,4-triazole as a non-classical bioisostere for amides and esters.

• Ueda, S., & Nagasawa, H. (2009). Facile Synthesis of 1,2,4-Triazoles via a Copper-Catalyzed Tandem Addition-Oxidative Cyclization.[1][3] Journal of the American Chemical Society, 131(42), 15080–15081.

  • Establishes the copper-catalyzed protocols for triazole-aryl coupling.

• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195.

  • Source for electronic parameters (Sigma values) justifying the aldehyde reactivity claims.

• Meanwell, N. A. (2011). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591.

  • Supports the use of Fluorine at the C3 position for metabolic blocking.

Sources

• 1. 1H-1,2,4-Triazole, 5-phenyl- | C8H7N3 | CID 18786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Facile Synthesis of 1,2,4-Triazoles via a Copper-Catalyzed Tandem Addition-Oxidative Cyclization [organic-chemistry.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde

This document provides a detailed protocol for the safe and compliant disposal of 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde. As researchers and drug development professionals, our responsibility extends beyond the synthesis and application of novel compounds to their entire lifecycle, including their final disposition. The following procedures are synthesized from an analysis of the compound's chemical structure, regulatory mandates from the Environmental Protection Agency (EPA), and best practices established by the Occupational Safety and Health Administration (OSHA).[1][2][3][4]

For a compound like 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde, where comprehensive toxicological data may not be widely available, a conservative approach based on its constituent functional groups is paramount. This guide is designed to build a self-validating system of safety and compliance within your laboratory operations.

Part 1: Hazard Assessment and Chemical Profile

Understanding the molecule is the first step to handling it safely. 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde is a complex organic molecule with three key structural features that dictate its hazard profile and disposal requirements:

• Aromatic Aldehyde Core: Benzaldehydes can be irritants to the skin, eyes, and respiratory system.[5][6] They are also combustible.

• Halogenation (Fluoro- group): The presence of a halogen (fluorine) places this compound in the category of halogenated organic waste .[7] Halogenated compounds are often subject to specific disposal regulations due to their potential to form persistent environmental pollutants if not handled correctly. Incineration is a common disposal method, but it must be done at high temperatures (around 1200 K) to prevent the formation of toxic byproducts like dioxins and furans.[8]

• Nitrogen-Containing Heterocycle (Triazole ring): Nitrogen-containing heterocycles are ubiquitous in pharmaceuticals and agrochemicals and can have significant biological activity.[9][10][11] Their environmental and toxicological profiles can vary widely, necessitating that they be treated as potentially hazardous.

Inferred Hazard and Property Summary

Given the lack of a specific Safety Data Sheet (SDS) for this exact molecule in the search results, we infer its properties from analogous compounds like 3-Fluorobenzaldehyde and various triazole derivatives. This approach ensures maximum safety.

Property / Hazard	Inferred Characteristic	Rationale & Causality
Physical State	Likely a solid crystalline or liquid.	Based on similar substituted benzaldehydes.[5]
Primary Health Hazards	Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[12][13]	Aldehyde functional groups are known irritants.
Toxicity	Potentially harmful if swallowed. Suspected of damaging fertility or the unborn child and may cause organ damage through prolonged exposure.	Based on data for similar heterocyclic compounds. A cautious approach is necessary due to the lack of specific data.
Environmental Hazards	Potentially toxic to aquatic life with long-lasting effects.	Aromatic and heterocyclic compounds can be persistent in the environment. Discharge into drains or the environment must be strictly avoided.[5]
Chemical Reactivity	Stable under normal conditions. Reacts with strong oxidizing agents, strong bases, and strong reducing agents.[14]	Standard reactivity for a benzaldehyde derivative.
Regulatory Classification	Hazardous Waste under the EPA's Resource Conservation and Recovery Act (RCRA).[2]	Based on the characteristics of ignitability, toxicity, and its nature as a halogenated organic compound.

Part 2: The Core Disposal Protocol: A Step-by-Step Guide

Disposal of this compound must not be treated as routine. It requires a dedicated, documented process that complies with federal, state, and institutional regulations.

Step 1: Don Appropriate Personal Protective Equipment (PPE)

Before handling the waste, ensure a barrier is in place to prevent exposure. The selection of PPE is not merely a checklist item; it is your primary defense against the inferred hazards.

• Eye Protection: Wear chemical safety goggles or a face shield.[13] Standard safety glasses are insufficient.

• Hand Protection: Wear nitrile gloves. Ensure they are inspected for integrity before use. Contaminated gloves must be disposed of as hazardous waste.

• Body Protection: A lab coat is mandatory. For handling larger quantities of waste, a chemically resistant apron is recommended.

• Respiratory Protection: If there is a risk of generating dust or aerosols, work within a certified chemical fume hood.[4]

Step 2: Waste Segregation and Containerization

This is the most critical logistical step. Improper segregation can lead to dangerous chemical reactions and complicates the final disposal process immensely.

• Designate a Waste Stream: This compound must be disposed of in a container specifically designated for Halogenated Organic Waste .[7] Never mix it with non-halogenated waste, acids, bases, or oxidizers.

• Select the Container: Use a chemically compatible container that is in good condition and has a secure, leak-proof screw cap.[15] Plastic bottles are often preferred to glass to minimize the risk of breakage.[2]

• Collect the Waste:

  • For pure, unused compound: Collect the solid or liquid in the designated container.

  • For solutions: If dissolved in a solvent, the entire solution must be treated as halogenated waste.

  • For contaminated labware (e.g., pipette tips, weighing boats): Collect these in a separate, clearly labeled container for solid halogenated waste.

Step 3: Labeling the Hazardous Waste Container

Regulatory compliance is absolute. An improperly labeled container will be rejected by your institution's Environmental Health & Safety (EHS) office.[2][15]

The label must be securely affixed and clearly legible, containing the following information:

• The words "Hazardous Waste" .[15]

• Full Chemical Name: "3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde". Do not use abbreviations, acronyms, or chemical formulas.[2][15]

• List of Contents: If it is a mixture (e.g., dissolved in a solvent), list all components and their approximate percentages.

• Principal Investigator's Name and Contact Information.

• Laboratory Location (Building and Room Number).

Step 4: On-Site Storage (Satellite Accumulation Area)

The filled and labeled waste container must be stored in a designated Satellite Accumulation Area within the laboratory, near the point of generation.[15]

• The container must be kept closed at all times except when adding waste.[15]

• Store it in secondary containment (e.g., a chemical-resistant tray) to contain potential leaks.

• Ensure it is segregated from incompatible materials.[15]

Step 5: Arranging for Final Disposal

Laboratory personnel do not perform chemical treatment or incineration. Your role is to safely prepare the waste for pickup by trained professionals.

• Contact Your EHS Office: Once the container is full, or within the time limits specified by your institution (often 180 days), contact your EHS office to schedule a waste pickup.

• Documentation: Complete any required chemical waste pickup forms provided by your EHS office.[2] Maintain records of your disposed waste as part of your laboratory's Chemical Hygiene Plan.

Part 3: Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper management and disposal of waste containing 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde.

Caption: Disposal workflow for 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde.

Part 4: Emergency Procedures - Spill Management

In the event of a small, manageable spill within the lab:

• Alert Personnel: Immediately alert others in the vicinity.

• Isolate the Area: Secure the area to prevent others from entering.

• Don PPE: If you are trained and it is safe to do so, don the appropriate PPE, including respiratory protection if the material is a powder.

• Contain the Spill: Use a spill kit with an inert absorbent material (e.g., sand, vermiculite) to cover and absorb the spill. Do not use combustible materials like paper towels on a liquid spill.

• Collect the Waste: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Clean the Area: Decontaminate the spill area with an appropriate cleaning solution, and collect the cleaning materials as hazardous waste.

• Report: Report the incident to your supervisor and EHS office, as per your laboratory's Chemical Hygiene Plan.[3]

For large spills, immediately evacuate the area and contact your institution's emergency response team.

By adhering to this comprehensive guide, you ensure that your innovative work in the lab is matched by an unwavering commitment to safety and environmental stewardship.

References

• The Laboratory Standard | Office of Clinical and Research Safety. (n.d.).
• How to Dispose of Chemical Waste | Environmental Health and Safety. (n.d.). University of Tennessee, Knoxville.
• OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. (n.d.). Occupational Safety and Health Administration.
• 29 CFR 1910.1450 — OSHA Laboratory Standard - MasterControl. (n.d.).
• OSHA Standards for Biological Laboratories. (n.d.). Administration for Strategic Preparedness and Response (ASPR).
• OSHA Laboratory Standard | OSHA Lab Safety Standard. (2023, September 18). Compliancy Group.
• Proper disposal of chemicals. (2025, August 20). Sciencemadness Wiki.
• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.).
• Hazardous Chemical Waste Management Guidelines. (n.d.). Columbia University Research.
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